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Compound of Interest

Compound Name: Chitinovorin B

Cat. No.: B15593803

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core molecular and structural
characteristics of Chitinovorin B, a novel 3-lactam antibiotic. The information is presented to
support research, discovery, and development activities within the scientific community.

Core Molecular Data

Chitinovorin B is a member of the chitinovorin family of antibiotics, which also includes
Chitinovorins A and C. These compounds are of bacterial origin and are distinguished by their
B-lactam structure, a key feature for their antibacterial activity.

Table 1: Molecular and Structural Data for Chitinovorin B

Property Value

Molecular Formula C29H46N10012S
Molecular Weight 758.83 g/mol

CAS Number 95722-76-2[1]
Chemical Class B-Lactam Antibiotic

Experimental Protocols
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Detailed experimental protocols for the isolation and characterization of Chitinovorin B are
described in the primary literature. The general workflow involves fermentation of the producing
microorganism, followed by extraction and purification of the antibiotic from the culture broth.

General Experimental Workflow:

A logical workflow for the isolation and characterization of Chitinovorin B is outlined below.
This diagram illustrates the typical steps from bacterial culture to the identification of the pure
compound.
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General Experimental Workflow for Chitinovorin B Isolation
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Centrifugation to separate biomass
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'
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Analysis & Characterization
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'

Structure Elucidation
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General workflow for Chitinovorin B isolation.

Potential Signaling Pathway
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As a (-lactam antibiotic, Chitinovorin B is expected to exert its antibacterial effect by inhibiting
bacterial cell wall synthesis. The primary target of B-lactam antibiotics is the penicillin-binding
proteins (PBPs), which are essential enzymes for the synthesis of peptidoglycan, a critical
component of the bacterial cell wall.

The diagram below illustrates the generally accepted signaling pathway for 3-lactam antibiotics.

Hypothesized Signaling Pathway of Chitinovorin B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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